Cas no 893612-17-4 (5-Bromo-3-(2-pyridin-3-yl-pyrrolidin-1-yl)-pyrazin-2-ylamine)

• Product Name: 5-Bromo-3-(2-pyridin-3-yl-pyrrolidin-1-yl)-pyrazin-2-ylamine
• CAS No: 893612-17-4
• MF: C₁₃H₁₄BrN₅
• MW: 320.187760829926
• MDL: MFCD08056175
• CID: 714556
• PubChem ID: 16740449
• Update Time: 2025-04-19

5-Bromo-3-(2-pyridin-3-yl-pyrrolidin-1-yl)-pyrazin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinamine,5-bromo-3-[2-(3-pyridinyl)-1-pyrrolidinyl]-
• 5-bromo-3-(2-pyridin-3-ylpyrrolidin-1-yl)pyrazin-2-amine
• 5-BROMO-3-(2-PYRIDIN-3-YL-PYRROLIDIN-1-YL)-PYRAZIN-2-YLAMINE
• 5-bromo-3-[2-(3-pyridinyl)-1-pyrrolidinyl]-2-Pyrazinamine
• GL-0627
• DTXSID60587509
• (S)-2-Chloro-1-(3-chloro-phenyl)-ethnol
• AKOS005256989
• 893612-17-4
• MFCD08056175
• 5-Bromo-3-[2-(pyridin-3-yl)pyrrolidin-1-yl]pyrazin-2-amine
• FT-0739024
• 5-Bromo-3-(2-(pyridin-3-yl)pyrrolidin-1-yl)pyrazin-2-amine
• 5-Bromo-3-(2-pyridin-3-yl-pyrrolidin-1-yl)-pyrazin-2-ylamine

• MDL： MFCD08056175
• Inchi： 1S/C13H14BrN5/c14-11-8-17-12(15)13(18-11)19-6-2-4-10(19)9-3-1-5-16-7-9/h1,3,5,7-8,10H,2,4,6H2,(H2,15,17)
• InChI Key： SYMSYRLBCVDSCN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=N1)N1CCCC1C1C=NC=CC=1)N

Computed Properties

• Exact Mass: 319.04300
• Monoisotopic Mass: 319.04326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.552
• Boiling Point: 500.2°C at 760 mmHg
• Flash Point: 256.3°C
• Refractive Index: 1.67
• PSA: 67.93000
• LogP: 3.20400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines